Cas no 53377-61-0 (1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)
53377-61-0 structure
Product Name:1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
CAS No:53377-61-0
MF:C18H16O5
MW:312.316645622253
CID:837098
PubChem ID:10335672
Update Time:2025-04-19
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- 1,3,5-Trihydroxy-4-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 1,3,5-TRIHYDROXY-4-PRENYLXANTHONE
- 1,3,5-Trihydroxy-2-nitrobenzene
- 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)-9H-xanthen-9-one
- 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
- 1-Nitrophloroglucinol
- 2,4,6-trihydroxynitrobenzene
- 2-nitro-phloroglucinol
- hitrophloroglucinol
- Nitrophloroglucinol
- nitrophlorogucinol
- 53377-61-0
- AKOS022184720
- SCHEMBL8592732
- FS-9984
- CHEMBL3357572
- [ "" ]
- 1,3,5-TRIHYDROXY-4-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE
- DA-59796
-
- Inchi: 1S/C18H16O5/c1-9(2)6-7-10-13(20)8-14(21)15-16(22)11-4-3-5-12(19)17(11)23-18(10)15/h3-6,8,19-21H,7H2,1-2H3
- InChI Key: JCHQJCJKSHNCBA-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O)O
Computed Properties
- Exact Mass: 312.10000
- Monoisotopic Mass: 312.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 550.7±49.0 °C at 760 mmHg
- Flash Point: 204.3±23.3 °C
- PSA: 90.90000
- LogP: 3.57170
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T68360-5 mg |
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one |
53377-61-0 | 5mg |
¥5120.0 | 2021-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4700-5 mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 5mg |
¥4915.00 | 2022-04-26 | ||
| TargetMol Chemicals | T4700-5 mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 98% | 5mg |
¥ 7,000 | 2023-07-11 | |
| TargetMol Chemicals | T4700-50 mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 98% | 50mg |
¥ 13,800 | 2023-07-11 | |
| TargetMol Chemicals | T4700-100 mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 98% | 100MG |
¥ 17,500 | 2023-07-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T68360-5mg |
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one |
53377-61-0 | ,98.0% | 5mg |
¥5120.0 | 2023-09-06 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4700-5mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 5mg |
¥ 7000 | 2023-09-08 | ||
| TargetMol Chemicals | T4700-50mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 50mg |
¥ 13800 | 2024-07-20 | ||
| TargetMol Chemicals | T4700-100mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 100mg |
¥ 17500 | 2024-07-20 | ||
| A2B Chem LLC | AG28251-5mg |
1,3,5-Trihydroxy-4-prenylxanthone |
53377-61-0 | 5mg |
$635.00 | 2024-04-19 |
1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
53377-61-0 (1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one) Related Products
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